N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-2-phenylacetamide

• IUPAC Name: N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-2-phenylacetamide
• InChI: InChI=1S/C19H18N2OS/c1-2-16-18(15-11-7-4-8-12-15)21-19(23-16)20-17(22)13-14-9-5-3-6-10-14/h3-12H,2,13H2,1H3,(H,20,21,22)
• InChI Key: YVMGNIIRZDLUBU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(S1)NC(=O)CC2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C19H18N2OS
• Molecular Weight: 322.4 g/mol

Description

N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-2-phenylacetamide, commonly known as EPTA, is a thiazole derivative that has gained significant attention in recent years due to its potential applications in scientific research. EPTA is a highly potent and selective inhibitor of the enzyme acetylcholinesterase, which plays a crucial role in the regulation of the neurotransmitter acetylcholine.

Mechanism of Action

EPTA acts as a competitive inhibitor of acetylcholinesterase by binding to the active site of the enzyme and preventing the hydrolysis of acetylcholine. This leads to an increase in the concentration of acetylcholine in the synaptic cleft, which can enhance cholinergic neurotransmission. EPTA has been shown to have a higher affinity for acetylcholinesterase than other known inhibitors such as tacrine and donepezil.
Biochemical and Physiological Effects
EPTA has been shown to have significant biochemical and physiological effects in various in vitro and in vivo studies. EPTA has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and other neurodegenerative disorders. EPTA has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EPTA in lab experiments is its high potency and selectivity for acetylcholinesterase inhibition. This makes it a useful tool compound for studying the role of acetylcholinesterase in various biological processes. However, one of the limitations of using EPTA is its potential toxicity and side effects, which may limit its use in certain experiments and applications.

Future Directions

There are several future directions for the study of EPTA and its potential applications in various scientific research fields. One area of focus is the development of new acetylcholinesterase inhibitors based on the structure of EPTA. Another area of focus is the study of the neuroprotective effects of EPTA and its potential therapeutic applications in neurodegenerative disorders. Additionally, the use of EPTA as a tool compound in the study of acetylcholinesterase inhibition and cholinergic neurotransmission is an area of ongoing research.

Synthesis Methods

EPTA can be synthesized using a multi-step process that involves the reaction of 2-phenylacetic acid with thionyl chloride to form 2-phenylacetyl chloride, which is then reacted with 2-amino-5-ethyl-1,3-thiazole to form EPTA. The purity and yield of EPTA can be improved by using various purification techniques such as recrystallization, column chromatography, and HPLC.

Scientific Research Applications

EPTA has been extensively studied for its potential applications in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. EPTA has been shown to be a potent and selective inhibitor of acetylcholinesterase, making it a potential therapeutic agent for the treatment of Alzheimer's disease and other neurodegenerative disorders. EPTA has also been used as a tool compound in the study of acetylcholinesterase inhibition and the development of new acetylcholinesterase inhibitors.